4-Methylumbelliferyl-β-D-Glucuronide (hydrate)
Overview
Description
4-Methylumbelliferyl-β-D-glucuronide is a fluorogenic substrate of β-glucuronidase. Upon cleavage, this compound yields a blue fluorescent end product that can be monitored by UV light. 4-Methylumbelliferyl-β-D-glucuronide is typically used in the β-glucuronidase reporter system, also known as GUS reporter system, for fluorescent detection of β-glucuronidase gene expression in E. coli and transformed plants.
Scientific Research Applications
Detection of Escherichia coli in Foods
4-Methylumbelliferyl-β-D-Glucuronide (4-MUG) is utilized in a fluorogenic assay to detect Escherichia coli in foods. This method, incorporating 4-MUG into lauryl sulfate broth, indicates the presence of E. coli through fluorescence, rendering extensive biochemical confirmation unnecessary. It has been demonstrated to be rapid, accurate, and cost-effective (Robison, 1984).
Application in Plant Tissue Analysis
In plant tissue analysis, the activity of β-glucuronidase (GUS) is accurately determined using 4-MUG as a substrate. The method involves the hydrolysis of 4-MUG by GUS to produce the fluorochrome 4-methyl umbelliferone (4-MU), which is quantified through its fluorescence. This approach is suitable for large-scale screenings due to its efficiency in assaying multiple samples with minimal effort (Blázquez, 2007).
In High-throughput Enzyme Assays
4-MUG is used in high-throughput enzyme assays to measure β-glucuronidase activities in various settings. This assay benefits from the high sensitivity of fluorescence-based detection and can be adapted to 96-well plate formats for efficient screening (Ramsay, 2013).
Rapid Assessment of E. coli in Seawaters
An analytical protocol using 4-MUG allows for the rapid assessment of E. coli in seawaters. The enzymatic cleavage of 4-MUG to methylumbelliferone by β-glucuronidase is a diagnostic tool for indirectly estimating E. coli presence, providing an early warning of seawater pollution (Caruso et al., 2002).
In Self-Reporting Hydrogels for Bacterial Detection
4-MUG is also incorporated in self-reporting hydrogels for the in situ detection of bacterial enzymes, such as E. coli. In these applications, 4-MUG is coupled covalently to chitosan hydrogel films, allowing for rapid detection of bacterial presence based on enzyme-triggered cleavage of the substrate (Ebrahimi et al., 2015).
properties
Molecular Formula |
C16H16O9 · 2H2O |
|---|---|
Molecular Weight |
388.3 |
InChI |
InChI=1S/C16H16O9.2H2O/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22;;/h2-5,11-14,16,18-20H,1H3,(H,21,22);2*1H2/t11-,12-,13+,14-,16+;;/m0../s1 |
InChI Key |
WRVAYRGWFCRSBR-CMNHCFHDSA-N |
SMILES |
O[C@H]1[C@H](OC2=CC=C(C(C)=CC(O3)=O)C3=C2)O[C@H](C(O)=O)[C@@H](O)[C@@H]1O.O.O |
synonyms |
4-Methylumbelliferyl-β-D-Glucopyranosiduronic Acid; MUG |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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